Cas no 1576-10-9 (Phenol, 4-(1-methylethyl)-2-nitro-)

Phenol, 4-(1-methylethyl)-2-nitro- structure
1576-10-9 structure
Product Name:Phenol, 4-(1-methylethyl)-2-nitro-
CAS No:1576-10-9
MF:C9H11NO3
MW:181.188542604446
CID:1334715
PubChem ID:528966
Update Time:2025-04-20

Phenol, 4-(1-methylethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1-methylethyl)-2-nitro-
    • 2-nitro-4-isopropylphenol
    • 4-isopropyl-2-nitrophenol
    • 4-Isopropyl-2-nitro-phenol
    • 1576-10-9
    • Phenol, 4-(1-methylethyl)-2-nitro
    • AKOS011654554
    • EN300-6731208
    • MFCD00094157
    • 2-nitro-4-propan-2-ylphenol
    • G22803
    • SCHEMBL1026668
    • 2-nitro-4-(propan-2-yl)phenol
    • Inchi： 1S/C9H11NO3/c1-6(2)7-3-4-9(11)8(5-7)10(12)13/h3-6,11H,1-2H3
    • InChI Key： QYODOKUESLGDSA-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

Phenol, 4-(1-methylethyl)-2-nitro- Pricemore >>

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Phenol, 4-(1-methylethyl)-2-nitro- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1576-10-9)Phenol, 4-(1-methylethyl)-2-nitro-
Order Number:A1219074
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:59
Price ($):183/427
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1576-10-9)Phenol, 4-(1-methylethyl)-2-nitro-
A1219074
Purity:99%/99%
Quantity:250mg/1g
Price ($):183/427
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